Cas no 115100-09-9 (1H-Imidazo[4,5-f]isoquinoline(9CI))

• Product Name: 1H-Imidazo[4,5-f]isoquinoline(9CI)
• CAS No: 115100-09-9
• MF: C₁₀H₇N₃
• MW: 169.182681322098
• CID: 132519
• PubChem ID: 45078148
• Update Time: 2025-04-19

1H-Imidazo[4,5-f]isoquinoline(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazo[4,5-f]isoquinoline(9CI)
• 3H-imidazo[4,5-f]isoquinoline
• DTXSID50663462
• 115100-09-9
• 1h-imidazo[4,5-f]isoquinoline

• Inchi： 1S/C10H7N3/c1-2-9-10(13-6-12-9)8-3-4-11-5-7(1)8/h1-6H,(H,12,13)
• InChI Key： LEAQMVWZJWRQJY-UHFFFAOYSA-N
• SMILES： N1C=NC2=C1C=CC1C=NC=CC2=1

Computed Properties

• Exact Mass: 169.06411
• Monoisotopic Mass: 169.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6A^2
• XLogP3: 1.7

Experimental Properties

• PSA: 41.57